Cas no 898443-53-3 (3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898443-53-3
• MF: C₂₀H₃₂N₆O₂
• MW: 388.507083892822
• CID: 5483821
• Update Time: 2025-07-09

3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C20H32N6O2/c1-12(2)9-25-17(27)15-16(23(8)19(25)28)21-18-24(15)11-14(20(5,6)7)22-26(18)10-13(3)4/h12-13H,9-11H2,1-8H3
• InChI Key： IUQPQQYLQYHGIL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)N=C1N(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N=C(C([H])([H])N12)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898443-53-3)

The compound 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898443-53-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This purine derivative is characterized by its unique molecular structure, which includes a triazino-purine core, a tert-butyl group, and isobutyl substituents. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, there has been a growing interest in purine-based compounds due to their diverse biological activities. Researchers and pharmaceutical companies are actively exploring the potential of 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione as a scaffold for designing novel therapeutics. Its CAS No. 898443-53-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. The compound's molecular weight, solubility, and stability under various conditions are key parameters that researchers often investigate.

One of the most intriguing aspects of this compound is its potential role in targeting enzyme inhibition and signal transduction pathways. Given the current focus on precision medicine and personalized therapies, the ability of 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione to interact with specific biological targets makes it a valuable tool for understanding disease mechanisms. For instance, its triazino-purine core may mimic natural purines, enabling it to interfere with nucleotide metabolism or protein-protein interactions.

The synthesis of 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm its identity and purity. These methods ensure that the compound meets the stringent quality standards required for preclinical studies and drug formulation.

From an industrial perspective, the demand for custom synthesis and contract research services for compounds like 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is on the rise. Pharmaceutical companies and academic institutions are increasingly outsourcing the production of such high-value intermediates to specialized laboratories. This trend underscores the importance of scalable synthesis routes and cost-effective manufacturing processes.

Environmental and regulatory considerations also play a crucial role in the handling and use of 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione. Compliance with REACH and GMP guidelines is essential to ensure its safe application in research and development. Additionally, the compound's biodegradability and ecotoxicological profile are topics of interest for sustainability-focused studies.

In conclusion, 3-tert-butyl-9-methyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898443-53-3) represents a fascinating area of research with broad implications for drug discovery and biotechnology. Its unique chemical structure, combined with its potential biological activities, makes it a compound of significant scientific and commercial value. As research progresses, further insights into its applications and mechanisms of action are expected to emerge, solidifying its place in modern chemistry and medicine.